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Compound of Interest

Compound Name:
Methyl 2-Chloro-5-fluoro-6-

methylnicotinate

CAS No.: 1253383-90-2

Cat. No.: B1466058

Get Quote

Part 1: Executive Summary & Strategic Importance
Methyl 2-chloro-5-fluoro-6-methylnicotinate (CAS 1253383-90-2) is a highly specialized

pyridine scaffold utilized in the synthesis of advanced pharmaceutical agents, particularly

kinase inhibitors, ROR

modulators, and Nav1.8 antagonists.

Its value lies in its unique substitution pattern:

C2-Chlorine: A highly reactive electrophilic handle, positioned

to the nitrogen and ortho to the ester, primed for S

Ar displacements or metal-catalyzed cross-couplings.

C5-Fluorine: A metabolic blocker that modulates the pKa of the pyridine ring and enhances

lipophilicity without introducing significant steric bulk.
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C6-Methyl: Provides steric bulk to lock conformation and improve selectivity in protein

binding pockets.

This guide details the physicochemical profile, validated synthetic routes, and divergent

reactivity of this critical intermediate.

Part 2: Physicochemical Identity[1]
Table 1: Chemical Specification & Properties

Property Specification

Chemical Name Methyl 2-chloro-5-fluoro-6-methylnicotinate

CAS Number 1253383-90-2

Molecular Formula

C

H

ClFNO

Molecular Weight 203.60 g/mol

Appearance White to off-white solid

Purity Grade 95% (HPLC)

Solubility
Soluble in DMSO, DCM, Ethyl Acetate;

Sparingly soluble in water

Key Functional Groups
Methyl Ester (C3), Aryl Chloride (C2), Aryl

Fluoride (C5)

Part 3: Strategic Synthesis & Regioselectivity
The synthesis of CAS 1253383-90-2 presents a classic problem in pyridine chemistry:

distinguishing between the C2 and C6 positions. The most robust route employs a

regioselective Suzuki-Miyaura coupling starting from methyl 2,6-dichloro-5-fluoronicotinate.
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The Regioselectivity Paradox
In nucleophilic aromatic substitutions (S

Ar), the C2-chloride is typically more reactive due to the electron-withdrawing inductive effect of
the C3-ester. However, in Palladium-catalyzed cross-couplings, steric hindrance plays a
dominant role. The C3-ester creates significant steric bulk around the C2 position, directing the
Pd(0) catalyst to insert preferentially at the less hindered C6 position.

Experimental Protocol: C6-Selective Methylation
Objective: Selective installation of the methyl group at C6 while preserving the C2-chloride.

Reagents:

Substrate: Methyl 2,6-dichloro-5-fluoronicotinate (1.0 eq)

Coupling Partner: Methylboronic acid (1.0 - 1.1 eq)

Base: Potassium Carbonate (K

CO

) (3.0 eq)

Catalyst: Pd(dppf)Cl

or Pd(PPh

)

(5 mol%)

Solvent: 1,4-Dioxane / Water (10:1 v/v)

Step-by-Step Workflow:

Inertion: Charge a reaction vessel with Methyl 2,6-dichloro-5-fluoronicotinate, Methylboronic

acid, and K
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CO

. Purge with Nitrogen (N

) for 15 minutes to remove dissolved oxygen.

Catalyst Addition: Add the Palladium catalyst under a positive stream of N

.

Reaction: Heat the mixture to 80–90°C for 4–6 hours. Monitor by LC-MS.[1]

Checkpoint: Look for the mass shift from parent (M+) to (M - Cl + CH

).

Workup: Cool to room temperature. Dilute with ethyl acetate and wash with brine.

Purification: Concentrate the organic layer.[2] Purify via silica gel flash chromatography

(Gradient: 0-20% EtOAc in Hexanes).

Yield Expectation: 65–75% isolated yield.

Visualization: Synthetic Pathway[4]
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Figure 1: Regioselective synthesis of CAS 1253383-90-2 via Suzuki-Miyaura coupling. Steric

hindrance at C2 directs methylation to C6.

Part 4: Divergent Reactivity & Functionalization
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Once synthesized, CAS 1253383-90-2 serves as a "linchpin" intermediate. The C2-chloride

and C3-ester allow for divergent synthesis paths, enabling the construction of fused ring

systems (like azaindoles) or complex heterocycles.

Pathway A: S Ar Displacement (Etherification/Amination)
The C2-chloride is highly activated by the adjacent ring nitrogen and the electron-withdrawing

ester. It undergoes facile Nucleophilic Aromatic Substitution (S

Ar).

Reagent: Sodium Methoxide (NaOMe) or Primary Amines.

Conditions: THF or MeOH, 0°C to 60°C.

Outcome: Formation of 2-methoxy or 2-amino derivatives.

Application: This step is often used to introduce solubility-enhancing groups or specific

binding motifs.

Pathway B: Reductive Dehalogenation
In some medicinal chemistry campaigns, the chlorine is used as a blocking group during earlier

steps and removed later to yield the 5-fluoro-6-methylnicotinate core.

Reagent: H

(1 atm), Pd/C, Sodium Acetate.[2]

Conditions: Ethyl Acetate/Methanol, RT.

Outcome: Removal of C2-Cl

C2-H.

Visualization: Reactivity Profile
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Figure 2: Divergent reactivity profile. The C2-Cl is the primary "warhead" for functionalization,

while the C3-ester supports cyclization.

Part 5: Pharmaceutical Applications[5]
Nav1.8 Inhibitors (Pain Management)
Voltage-gated sodium channels (Nav1.8) are critical targets for treating neuropathic pain. The

2,6-disubstituted pyridine core, derived from CAS 1253383-90-2, is used to construct the

central pharmacophore of these inhibitors. The C5-fluorine atom is essential here for metabolic

stability, preventing oxidative metabolism at the otherwise exposed pyridine ring position.

ROR Modulators (Autoimmune Disease)
Retinoid-related orphan receptor gamma (ROR

) drives the differentiation of Th17 cells. Inhibitors utilizing this scaffold often displace the C2-
chloride with bulky amines or ethers to fill the hydrophobic pocket of the receptor, while the C3-
ester is hydrolyzed to the acid to form a critical salt bridge interaction.

Part 6: Safety & Handling
Signal Word:WARNING

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Engineering Controls: Always handle within a certified chemical fume hood.

PPE: Nitrile gloves (double-gloving recommended for stock solutions), safety goggles, and

lab coat.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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